Cas no 1448046-91-0 (3-(4-chlorobenzenesulfonyl)-1-[4-(thiophen-3-yl)benzoyl]pyrrolidine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-[4-(thiophen-3-yl)benzoyl]pyrrolidine
• CAS No: 1448046-91-0
• MF: C₂₁H₁₈ClNO₃S₂
• MW: 431.955522060394
• CID: 5905126
• PubChem ID: 71806013
• Update Time: 2025-08-04

3-(4-chlorobenzenesulfonyl)-1-[4-(thiophen-3-yl)benzoyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• [3-(4-chlorophenyl)sulfonylpyrrolidin-1-yl]-(4-thiophen-3-ylphenyl)methanone
• 3-(4-chlorobenzenesulfonyl)-1-[4-(thiophen-3-yl)benzoyl]pyrrolidine
• F6435-8631
• AKOS024558639
• (3-((4-chlorophenyl)sulfonyl)pyrrolidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone
• 1448046-91-0

• Inchi： 1S/C21H18ClNO3S2/c22-18-5-7-19(8-6-18)28(25,26)20-9-11-23(13-20)21(24)16-3-1-15(2-4-16)17-10-12-27-14-17/h1-8,10,12,14,20H,9,11,13H2
• InChI Key： CUDMHHRFXODWMM-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2=CC=C(Cl)C=C2)(=O)=O)C1)(C1=CC=C(C2C=CSC=2)C=C1)=O

Computed Properties

• Exact Mass: 431.0416635g/mol
• Monoisotopic Mass: 431.0416635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(4-chlorobenzenesulfonyl)-1-[4-(thiophen-3-yl)benzoyl]pyrrolidine

3-(4-Chlorobenzenesulfonyl)-1-[4-(Thiophen-3-yl)Benzoyl]Pyrrolidine: A Comprehensive Overview

3-(4-Chlorobenzenesulfonyl)-1-[4-(Thiophen-3-yl)Benzoyl]Pyrrolidine, also known by its CAS number 1448046-91-0, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with two distinct aromatic groups: a 4-chlorobenzenesulfonyl group and a 4-thiophenylbenzoyl group. The integration of these groups imparts the compound with unique chemical properties, making it a subject of interest for researchers and industry professionals alike.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, Friedel-Crafts acylation, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules, ensuring high yields and purity. The use of microwave-assisted synthesis and continuous flow reactors has further streamlined the production process, making it more accessible for large-scale applications.

One of the most notable features of 3-(4-Chlorobenzenesulfonyl)-1-[4-(Thiophen-3-yl)Benzoyl]Pyrrolidine is its electronic properties. The presence of the thiophene ring introduces conjugation effects, which enhance the compound's ability to absorb light in the visible spectrum. This property makes it a promising candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into OLED structures can significantly improve device efficiency and stability, paving the way for its use in next-generation display technologies.

In addition to its electronic properties, this compound exhibits remarkable thermal stability and mechanical strength. These characteristics are highly desirable in polymer materials used for high-performance applications, such as aerospace components and advanced composites. Researchers have explored the use of this compound as a building block for synthesizing novel polymers with tailored properties. For instance, a study published in 2022 highlighted the successful synthesis of a polymer based on this compound, which exhibited exceptional thermal resistance and mechanical durability under extreme conditions.

The biological activity of 3-(4-Chlorobenzenesulfonyl)-1-[4-(Thiophen-3-yl)Benzoyl]Pyrrolidine has also been a focal point of recent investigations. Preliminary studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical applications.

From an environmental perspective, the biodegradability and eco-friendliness of this compound are critical considerations. Recent research has focused on developing sustainable synthesis routes that minimize waste generation and reduce the environmental footprint of production processes. For example, the use of biocatalysts and green solvents has been explored as an alternative to traditional chemical methods, offering a more environmentally friendly approach to synthesizing this compound.

In conclusion, 3-(4-Chlorobenzenesulfonyl)-1-[4-(Thiophen-3-yl)Benzoyl]Pyrrolidine represents a versatile platform for exploring new frontiers in materials science and drug discovery. Its unique combination of electronic properties, thermal stability, and potential biological activity positions it as a valuable tool for addressing some of the most pressing challenges in modern science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in shaping the future of technology and medicine.